Cas no 1799493-16-5 ((1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)-)

(1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)- structure
1799493-16-5 structure
Product Name:(1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)-
CAS No:1799493-16-5
MF:C20H16F3N3O2
MW:387.35515499115
CID:5667169
PubChem ID:92135771
Update Time:2023-09-11

(1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • LNC-119
    • UNII-27RQ6C4VV2
    • Q27254223
    • (1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)-
    • SCHEMBL16830126
    • AKOS040752635
    • 27RQ6C4VV2
    • PTRVNXFOPOCXPE-UHFFFAOYSA-N
    • 1799493-16-5
    • Sonidegib metabolite M16
    • LNC 119
    • LNC119
    • Inchi: 1S/C20H16F3N3O2/c1-12-16(13-5-8-15(9-6-13)28-20(21,22)23)3-2-4-17(12)19(27)26-14-7-10-18(24)25-11-14/h2-11H,1H3,(H2,24,25)(H,26,27)
    • InChI Key: PTRVNXFOPOCXPE-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1C=CC=C(C(NC2C=NC(=CC=2)N)=O)C=1C)(F)F

Computed Properties

  • Exact Mass: 387.11946125g/mol
  • Monoisotopic Mass: 387.11946125g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 77.2Ų

(1,1'-Biphenyl)-3-carboxamide, N-(6-amino-3-pyridinyl)-2-methyl-4'-(trifluoromethoxy)- Related Literature

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